Cas no 2228232-48-0 (2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine
• CAS No: 2228232-48-0
• MF: C₇H₇Cl₂FN₂
• MW: 209.04828286171
• CID: 6233434
• PubChem ID: 165797021
• Update Time: 2025-06-08

2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine
• EN300-1977069
• 2228232-48-0

• Inchi： 1S/C7H7Cl2FN2/c8-5-1-7(9)12-3-4(5)6(10)2-11/h1,3,6H,2,11H2
• InChI Key： XEAUEIRNALVGNE-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(CN)F)Cl

Computed Properties

• Exact Mass: 207.9970318g/mol
• Monoisotopic Mass: 207.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine

Introduction to 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine (CAS No: 2228232-48-0)

2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228232-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the pyridine ring, as well as the amine functional group at the terminal position of an ethyl chain, contribute to its unique chemical properties and reactivity.

The 4,6-dichloropyridin-3-yl moiety is a key pharmacophore in this compound, providing a scaffold that can interact with various biological targets. Pyridine derivatives have been extensively studied for their roles in drug development, with many compounds exhibiting potent activity against infectious diseases, inflammatory conditions, and even certain types of cancer. The chlorine atoms at the 4 and 6 positions enhance the electron-withdrawing effect on the pyridine ring, which can modulate the electronic properties of adjacent functional groups and influence the overall biological activity of the molecule.

The fluoroethan-1-amine portion of the compound introduces a fluorine atom into the ethyl chain, which is a common modification in drug design aimed at improving metabolic stability, bioavailability, and binding affinity. Fluorinated compounds often exhibit enhanced pharmacological properties due to the ability of fluorine to affect hydrogen bonding interactions and lipophilicity. This combination of structural elements makes 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that pyridine derivatives with chloro and fluoro substituents can exhibit inhibitory effects on enzymes and receptors involved in pathogenic processes. For instance, computational studies on similar scaffolds have identified potential inhibitors of kinases and other enzymes implicated in cancer progression. The presence of both chloro and fluoro groups in 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine may enhance its ability to interact with such targets, making it a valuable tool for drug discovery.

In vitro studies have begun to explore the pharmacological profile of 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine, focusing on its interactions with various biological systems. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to metabolic disorders. Additionally, its structural motif is reminiscent of known bioactive molecules used in treating inflammatory diseases. The amine group at the terminal position provides a potential site for further derivatization, allowing researchers to fine-tune its pharmacological properties.

The synthesis of 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions on a halogenated pyridine precursor followed by functional group transformations to introduce the fluoroethyl chain. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one, reducing both reaction times and environmental impact.

The role of fluorine in pharmaceuticals extends beyond simple electronic effects; fluorine atoms can also influence metabolic stability by preventing unwanted degradation pathways. This property is particularly valuable in drug development, where maintaining bioavailability over time is crucial. The incorporation of fluorine into 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine may contribute to its long-term stability and efficacy as a therapeutic agent.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-amine will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for designing molecules with tailored biological activities. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future prospects for 2-(4,6-dichloropyridin-3-yl)-2-fluoroethan-1-am ine include further exploration of its pharmacological potential through both experimental and computational approaches. High-throughput screening campaigns may identify new biological activities or lead to novel drug candidates derived from this scaffold. Additionally, advances in green chemistry principles could lead to more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion, 2-(4 , 6 - dich lor o py rid ine - 3 - yl ) - 2 - flu oro eth an - 1 - am ine ( C A S N o : 22 28 23 32 - 48 - 0 ) represents a promis ing compoun d with unique structur al feat ures that make it an inter est ing cand idate for fur ther pharma ceutical resea rch . Its potential applications in treating various diseases make it a valuable asset in the ongoing quest to develop novel therapeutics.